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Compound of Interest

Compound Name: Vat Black 16

Cat. No.: B415032 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Vat Black 16 with other relevant black

dyes, focusing on the correlation between its chemical structure and its performance in dyeing

applications. Experimental data is presented to offer an objective analysis for researchers and

professionals in textile science and material development.

correlating the chemical structure of Vat Black 16
with its dyeing properties
Vat Black 16, chemically a derivative of violanthrone, possesses a large, planar polycyclic

aromatic structure. This molecular architecture is fundamental to its dyeing characteristics. The

insolubility of this large molecule in water necessitates the "vatting" process, where it is

reduced in an alkaline medium to a water-soluble leuco form. This soluble form has a high

affinity for cellulosic fibers like cotton and viscose.

Once adsorbed onto the fiber, the leuco form is oxidized back to its original insoluble pigment

state, becoming mechanically trapped within the fiber matrix. This mechanism of dyeing is

responsible for the excellent fastness properties typically associated with vat dyes. The robust

and stable violanthrone structure contributes significantly to the high light and wash fastness of

Vat Black 16.
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To contextualize the performance of Vat Black 16, this section compares its key dyeing

properties with those of another common vat dye, Vat Black 25, and a widely used alternative

from a different class, Sulphur Black 1. The data presented in the following table is compiled

from various technical datasheets.

Property
Vat Black 16 (C.I.
59855)

Vat Black 25 (C.I.
69525)

Sulphur Black 1
(C.I. 53185)

Chemical Class Violanthrone Anthraquinone Sulphur

Light Fastness (Xenon

Arc)
6-7 8 5

Washing Fastness

(ISO 105-C06)
4-5 4-5 3

Rubbing Fastness -

Dry (ISO 105-X12)
4 4-5 3-4

Rubbing Fastness -

Wet (ISO 105-X12)
3-4 4 2-3

Chlorine Bleach

Fastness
4 4 1

Application
Cotton, Viscose,

Vinylon
Cotton, Silk, Wool

Cotton, Viscose,

Hemp

Experimental Protocols
The following are detailed methodologies for key experiments to evaluate the dyeing properties

of Vat Black 16 and its alternatives.

Vat Dyeing Procedure (Exhaust Method)
This protocol is suitable for dyeing cotton yarn or fabric with Vat Black 16 and Vat Black 25.

a. Vatting (Reduction):
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Prepare a stock solution of the vat dye by pasting the required amount of dye powder with a

small amount of a dispersing agent and warm water (40-50°C).

In a separate vessel, prepare the dyebath with the required volume of water. Add sodium

hydroxide (caustic soda) and sodium hydrosulphite (reducing agent) according to the dye

manufacturer's recommendations for the specific depth of shade.

Heat the dyebath to the recommended vatting temperature (typically 50-60°C).

Add the prepared dye dispersion to the dyebath and stir until the dye is completely reduced

and solubilized, indicated by a distinct color change of the liquor.

b. Dyeing:

Introduce the pre-wetted textile material into the dyebath.

Raise the temperature to the optimal dyeing temperature (e.g., 60°C for many vat dyes) and

maintain for 45-60 minutes, ensuring the material remains fully immersed.

After the dyeing cycle, the material is removed.

c. Oxidation:

The dyed material is exposed to air to allow for the oxidation of the leuco dye back to its

insoluble form. This can be accelerated by treatment with a chemical oxidizing agent such as

hydrogen peroxide or sodium perborate in a fresh bath.

Rinse the material thoroughly.

d. Soaping:

Treat the dyed material in a boiling solution containing a non-ionic detergent (e.g., 2 g/L) for

10-15 minutes. This step is crucial for removing unfixed surface dye particles and for the dye

molecules to orient into a more stable crystalline form, which improves fastness and

develops the final true shade.

Rinse thoroughly and dry.
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Sulphur Dyeing Procedure
This protocol is for dyeing cotton with Sulphur Black 1.

Prepare the dyebath with the required amount of Sulphur Black 1, sodium sulfide (as a

reducing and solubilizing agent), and soda ash (to maintain alkalinity).

Heat the dyebath to near boiling (90-95°C).

Introduce the pre-wetted cotton material and dye for 60-90 minutes.

After dyeing, rinse the material thoroughly.

Oxidize the dye by exposure to air or by treatment with an oxidizing agent like sodium

dichromate in an acidic bath.

Rinse and soap at the boil as described for vat dyes.

Color Fastness Testing
The following standard methods from the International Organization for Standardization (ISO)

should be followed for evaluating the color fastness of the dyed samples.

Light Fastness (ISO 105-B02): Samples are exposed to a xenon arc lamp under specified

conditions, and the change in color is assessed by comparing it with a set of blue wool

standards.

Washing Fastness (ISO 105-C06): The dyed sample, in contact with a multi-fiber strip, is

laundered in a standard soap solution under specified conditions of temperature and time.

The change in color of the sample and the staining of the multi-fiber strip are evaluated using

grey scales.

Rubbing Fastness (ISO 105-X12): A dry and a wet white cotton cloth are rubbed against the

dyed sample under a specified pressure. The degree of color transfer to the white cloths is

assessed using a grey scale for staining.
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The following diagrams illustrate the chemical logic behind the dyeing properties of Vat Black
16.
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Caption: Correlation between the chemical structure of Vat Black 16 and its key dyeing

properties.
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Caption: Experimental workflow for the application of Vat Black 16 in textile dyeing.
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To cite this document: BenchChem. [Vat Black 16: A Comparative Guide to its Chemical
Structure and Dyeing Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b415032#correlating-the-chemical-structure-of-vat-
black-16-with-its-dyeing-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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